Cas no 27520-05-4 (2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide)

2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide structure
27520-05-4 structure
Product Name:2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide
CAS No:27520-05-4
MF:C10H9N3O4
MW:235.196161985397
CID:271536
PubChem ID:214005
Update Time:2025-04-19

2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarboxamide,3-(hydroxymethyl)-, 1,4-dioxide
    • 3-(hydroxymethyl)-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide
    • 2-hydroxymethyl-3-carbamoyl-chinoxalin di N-oxide
    • 2-Hydroxymethylquinoxaline 3-carboxamide di-N-oxide
    • 3-hydroxymethyl-1,4-dioxy-quinoxaline-2-carboxylic acid amide
    • 27520-05-4
    • DTXSID80181942
    • 2-Quinoxalinecarboxamide, 3-(hydroxymethyl)-, 1,4-dioxide
    • Inchi: 1S/C10H9N3O4/c11-10(15)9-8(5-14)12(16)6-3-1-2-4-7(6)13(9)17/h1-4,14H,5H2,(H2,11,15)
    • InChI Key: RXYRRAIPQQXQDE-UHFFFAOYSA-N
    • SMILES: [O-]N1C(CO)=C(C(N)=O)[N+](C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 235.05900
  • Monoisotopic Mass: 235.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.63
  • Boiling Point: 621°C at 760 mmHg
  • Flash Point: 329.3°C
  • Refractive Index: 1.717
  • PSA: 115.23000
  • LogP: 1.17220
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